Cas no 141206-42-0 (Lucerastat)

Lucerasta, the galactose form of miglustat, is an inhibitor of glucosylceramide synthetase (GCS) with oral activity Lucerastat has potential for Fabry disease research

Lucerastat structure

Product Name:Lucerastat

CAS No:141206-42-0

Molecular Formula:C₁₀H₂₁NO₄

Molecular Weight:219.27804

MDL:MFCD00269939

CID:101852

PubChem ID:501391

Lucerastat Properties

Names and Identifiers

- 3,4,5-Piperidinetriol,1-butyl-2-(hydroxymethyl)-, (2R,3S,4R,5S)-
- N-Butyl-1-deoxygalactonojirimycin
- N-(n-Butyl)deoxygalactonojirimycin
- Lucerastat
- NB-DGJ
- N-Bu-DGJ
- N-Butyl-DGJ
- UNII-GVS3YDM418
- Lucerastat [INN]
- HY-106392
- N-Butyl-D-galacto-1-deoxynojirimycin
- NBDGJ
- NCGC00181326-01
- ACT-434964
- GVS3YDM418
- N-Butyldeoxygalactonojirimycin
- GLXC-26764
- LUCERASTAT [JAN]
- (2R,3S,4R,5S)-1-(But-1-yl)-2-(hydroxymethyl)piperidine-3,4,5-triol
- N-Butyl-deoxy-galactonojirimycin
- 141206-42-0
- MS-23213
- SCHEMBL6821044
- AKOS027384398
- EN300-19632271
- CHEMBL1086997
- DB14872
- D11439
- BDBM50312528
- DTXSID60161601
- WHO 9539
- (2R,3S,4R,5S)-1-Butyl-2-(hydroxymethyl)-3,4,5-piperidinetriol
- Lucerastat [USAN]
- N-N-Butyl Deoxygalactonojirimycin
- Lucerastat [USAN:INN]
- Q27279309
- CS-0025710
- 3,4,5-Piperidinetriol, 1-butyl-2-(hydroxymethyl)-, (2R,3S,4R,5S)-
- MFCD00269939
- W-201205
- 1-Butyl-2-hydroxymethyl-piperidine-3,4,5-triol
- Lucerastat (JAN/USAN/INN)
- OGT-923
- CDP-923
- (2R,3S,4R,5S)-1-butyl-2-(hydroxymethyl)piperidine-3,4,5-triol
- 3,4,5-Piperidinetriol, 1-butyl-2-(hydroxymethyl)-, (2R,3S,4R,5S)-; 3,4,5-Piperidinetriol, 1-butyl-2-(hydroxymethyl)-, [2R-(2a,3a,4a,5ss)]-; (2R,3S,4R,5S)-1-Butyl-2-(hydroxymethyl)-3,4,5-piperidinetriol; Lucerastat; N-Butyldeoxygalactonojirimycin
- DB-246876
- G12557
- +Expand
- MDL： MFCD00269939
- InChIKey： UQRORFVVSGFNRO-HORUIINNSA-N
- Inchi： InChI=1S/C10H21NO4/c1-2-3-4-11-5-8(13)10(15)9(14)7(11)6-12/h7-10,12-15H,2-6H2,1H3/t7?,8?,9-,10+/m0/s1
- SMILES： CCCCN1CC(O)[C@@H](O)[C@@H](O)C1CO

Computed Properties

Exact Mass: 219.14700
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 4
Monoisotopic Mass: 219.14705815g/mol
Heavy Atom Count: 15
Complexity: 190
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.6
Topological Polar Surface Area: 84.2Å²

Experimental Properties

LogP: -1.51640
PSA: 84.16000
Boiling Point: 394.7±42.0 °C at 760 mmHg
Melting Point: 123-124°C
Vapor Pressure: 0.0±2.1 mmHg at 25°C
Flash Point: 215.4±26.5 °C
Color/Form: No data available
Density: 1.2±0.1 g/cm3

Lucerastat Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P009EFL-1mg	N-Butyl-1-deoxygalactonojirimycin	141206-42-0	≥95%	1mg	$123.00	2024-06-21
A2B Chem LLC	AE37809-1mg	(2R,3S,4R,5S)-1-Butyl-2-(hydroxymethyl)piperidine-3,4,5-triol	141206-42-0	≥95%	1mg	$71.00	2024-04-20
Ambeed	A335091-1g	(2R,3S,4R,5S)-1-Butyl-2-(hydroxymethyl)piperidine-3,4,5-triol	141206-42-0	98%	1g	$538.0	2023-06-24
Apollo Scientific	OR9050T-1mg	(2R,3S,4R,5S)-1-(But-1-yl)-2-(hydroxymethyl)piperidine-3,4,5-triol	141206-42-0		1mg	£170.00	2023-09-02
Chemenu	CM502997-1g	(2R,3S,4R,5S)-1-Butyl-2-(hydroxymethyl)piperidine-3,4,5-triol	141206-42-0	98%	1g	$527	2022-09-03
Enamine	EN300-19632271-0.05g	(2R,3S,4R,5S)-1-butyl-2-(hydroxymethyl)piperidine-3,4,5-triol	141206-42-0		0.05g	$636.0	2023-09-17
MedChemExpress	HY-106392-5mg	Lucerastat	141206-42-0	98.90%	5mg	￥2000	2024-04-20
TRC	B690500-1mg	N-(n-Butyl)deoxygalactonojirimycin	141206-42-0		1mg	$ 87.00	2023-09-08
SHENG KE LU SI SHENG WU JI SHU	sc-221974-5 mg	N-(n-Butyl)deoxygalactonojirimycin,	141206-42-0	98%	5mg	￥2,482.00	2023-07-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci66712-1mg	N-(n-Butyl)deoxygalactonojirimycin	141206-42-0	98%	1mg	￥831.00	2023-09-08

Lucerastat Suppliers

Shanghai chemsoon Biotechnology Co., Ltd

Audited Supplier

(CAS:141206-42-0)

MR./MRS.:ZHAO JING LI

Phone:17558870519

Email:sales02@chemsoon.com

Lucerastat Related Literature

1. Front cover

Chem. Commun., 2021,57, 11723-11723
2. Journal of the Royal Institute of Chemistry. July 1958

J. R. Inst. Chem., 1958,82, 441-508
3. Thermodynamically stable vesicle formation of biodegradable double mPEG-tailed amphiphiles with sulfonate head group†

Rita Ghosh,Joykrishna Dey,B. V. N. Phani Kumar RSC Adv., 2020,10, 32522-32531
4. NMR and TRLFS studies of Ln(iii) and An(iii) C5-BPP complexes†

Andreas Geist,Udo Müllich,Peter Kaden Chem. Sci., 2015,6, 1548-1561
5. Stitching together SNx units in the coordination sphere of zirconium: assembly of a tris(imido)sulfite and a hydrazidobis(imido)sulfite†

Thorsten Gehrmann,Matthias Kruck,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2012,48, 2397-2399
6. Impact of helical organization on the photovoltaic properties of oligothiophene supramolecular polymers†

Hayato Ouchi,Takahiro Kizaki,Xu Lin,Nagahiro Hoshi,Fabien Silly,Takanori Fukushima Chem. Sci., 2018,9, 3638-3643
7. Organophotocatalysis system of p/n bilayers for wide visible-light-induced molecular hydrogen evolution†

Toshiyuki Abe,Junpei Chiba,Misaki Ishidoya,Keiji Nagai RSC Adv., 2012,2, 7992-7996
8. Dendrite inhibited and dead lithium activated dual-function additive for lithium metal batteries†

Erlei Zhang,Huijie Tian,Meng Li,Shiru Le,Bingjiang Li,Lijun Wu,Qixian Zhang Chem. Commun., 2023,59, 10996-10999
9. Single transition metal atom embedded antimonene monolayers as efficient trifunctional electrocatalysts for the HER, OER and ORR: a density functional theory study†

Song Lu,Huong Lan Huynh,Fengliu Lou,Kun Guo,Zhixin Yu Nanoscale, 2021,13, 12885-12895
10. First example of “click” copper(i) catalyzed azide-alkynecycloaddition in supercritical carbon dioxide: application to the functionalization of aliphatic polyesters

Bruno Grignard,Stephanie Schmeits,Raphaël Riva,Christophe Detrembleur,Philippe Lecomte,Christine Jérôme Green Chem., 2009,11, 1525-1529

141206-42-0 (Lucerastat) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:141206-42-0)Lucerastat

Purity:99%

Quantity:25mg

Price($):1052.0